Cas no 615580-05-7 (2-Pyridinemethanol, 4-(fluoromethyl)-6-(trifluoromethyl)-)

2-Pyridinemethanol, 4-(fluoromethyl)-6-(trifluoromethyl)- structure
615580-05-7 structure
Product Name:2-Pyridinemethanol, 4-(fluoromethyl)-6-(trifluoromethyl)-
CAS No:615580-05-7
MF:C8H7F4NO
MW:209.140896081924
CID:4068971
PubChem ID:85875866
Update Time:2025-04-22

2-Pyridinemethanol, 4-(fluoromethyl)-6-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

    • 2-Pyridinemethanol, 4-(fluoromethyl)-6-(trifluoromethyl)-
    • DTXSID401204461
    • FXECLFLXQBMOTF-UHFFFAOYSA-N
    • 615580-05-7
    • 4-(Fluoromethyl)-6-(trifluoromethyl)-2-pyridinemethanol
    • Inchi: 1S/C8H7F4NO/c9-3-5-1-6(4-14)13-7(2-5)8(10,11)12/h1-2,14H,3-4H2
    • InChI Key: FXECLFLXQBMOTF-UHFFFAOYSA-N
    • SMILES: FCC1C=C(C(F)(F)F)N=C(CO)C=1

Computed Properties

  • Exact Mass: 209.04637650Da
  • Monoisotopic Mass: 209.04637650Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 185
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.1
  • Topological Polar Surface Area: 33.1Ų
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